3-(Benzylsulfanyl)-2-methylcyclopentan-1-one

• Molecular Formula: C13H16OS
• Molecular Weight: 220.33 g/mol
• IUPAC Name: 3-benzylsulfanyl-2-methylcyclopentan-1-one
• InChI: InChI=1S/C13H16OS/c1-10-12(14)7-8-13(10)15-9-11-5-3-2-4-6-11/h2-6,10,13H,7-9H2,1H3
• InChI Key: WPUKWVBQMVDITH-UHFFFAOYSA-N
• Canonical SMILES: CC1C(CCC1=O)SCC2=CC=CC=C2

Description

3-(Benzylsulfanyl)-2-methylcyclopentan-1-one is a cyclopentanone derivative featuring a benzylsulfanyl (C₆H₅CH₂S-) substituent at the 3-position and a methyl group at the 2-position. The benzylsulfanyl group enhances lipophilicity and may influence electronic properties, making it relevant for drug design and material science applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(Benzylsulfanyl)-2-methylcyclopentan-1-one typically involves the reaction of a cyclopentanone derivative with a benzylsulfanyl reagent. One common method is the nucleophilic substitution reaction where a benzylthiol reacts with a halogenated cyclopentanone under basic conditions. The reaction can be carried out in the presence of a base such as sodium hydride or potassium carbonate in an aprotic solvent like dimethylformamide (DMF) or tetrahydrofuran (THF).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the yield and purity of the product. Catalysts and advanced purification techniques such as chromatography and recrystallization are often employed to achieve high-quality industrial-grade compounds.

Chemical Reactions Analysis

Types of Reactions

3-(Benzylsulfanyl)-2-methylcyclopentan-1-one can undergo various chemical reactions, including:

Oxidation: The sulfur atom in the benzylsulfanyl group can be oxidized to form sulfoxides or sulfones using oxidizing agents like hydrogen peroxide or m-chloroperbenzoic acid.

Reduction: The carbonyl group in the cyclopentanone ring can be reduced to a hydroxyl group using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The benzylsulfanyl group can participate in nucleophilic substitution reactions, where it can be replaced by other nucleophiles like amines or thiols.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, m-chloroperbenzoic acid.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Amines, thiols, sodium hydride, potassium carbonate.

Major Products Formed

Oxidation: Sulfoxides, sulfones.

Reduction: Alcohols.

Substitution: Various substituted cyclopentanone derivatives.

Scientific Research Applications

3-(Benzylsulfanyl)-2-methylcyclopentan-1-one has several applications in scientific research:

Chemistry: Used as an intermediate in the synthesis of more complex organic molecules. It can serve as a building block for the development of pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Explored for its potential therapeutic effects, particularly in the development of new drugs targeting specific enzymes or receptors.

Industry: Utilized in the production of specialty chemicals and materials with unique properties.

Mechanism of Action

The mechanism of action of 3-(Benzylsulfanyl)-2-methylcyclopentan-1-one depends on its specific application. In biological systems, it may interact with enzymes or receptors, modulating their activity. The benzylsulfanyl group can participate in electron transfer processes, influencing redox reactions and signaling pathways. The compound’s ability to undergo various chemical transformations also makes it a versatile tool in synthetic chemistry.

Comparison with Similar Compounds

Structural Analogs: Cyclopentanone Derivatives

Cyclopentanone derivatives with varying substituents exhibit distinct physicochemical and biological properties. Below is a comparison with key analogs:

Compound Name	Substituents	Key Properties/Applications	Reference Evidence
2-(3-Methylbut-2-enyl)cyclopentan-1-one	3-Methylbut-2-enyl group	Used in fragrance industry; safety data available (GHS)	[8]
3-Benzyl-2-sulfanylidene-1,3-thiazolidin-4-one	Thiazolidinone core with sulfanylidene	Studied for bioactivity in thiazolidin derivatives	[3]
(2E)-1-[4-(Benzylsulfanyl)phenyl]prop-2-en-1-one	Chalcone backbone with benzylsulfanyl	Antimalarial activity; substituent-dependent efficacy	[7]

Key Observations :

• Reactivity: Sulfur-containing cyclopentanones (e.g., thiazolidinone derivatives) exhibit tautomerism and redox activity, which may influence their stability and interactions .

Benzylsulfanyl-Containing Pharmacological Agents

Benzylsulfanyl groups are critical in drug design. A notable example is the LPA1 receptor antagonist Ki16425 (3-(4-[4-([1-(2-chlorophenyl)ethoxy]carbonyl amino)-3-methyl-5-isoxazolyl]benzylsulfanyl) propanoic acid), which inhibits cancer metastasis by blocking pro-osteoclastic cytokine production .

Property	3-(Benzylsulfanyl)-2-methylcyclopentan-1-one	Ki16425 (LPA1 Antagonist)
Core Structure	Cyclopentanone	Isoxazole-propanoic acid
Biological Target	Not reported	LPA1 receptor
Therapeutic Potential	Underexplored	Anti-metastatic agent

Key Observations :

• Structural Complexity: Ki16425’s branched structure with multiple aromatic and heterocyclic groups enhances receptor specificity compared to simpler cyclopentanone derivatives .
• Functional Groups : The carboxylic acid in Ki16425 improves solubility and binding affinity, whereas the ketone in 3-(Benzylsulfanyl)-2-methylcyclopentan-1-one may limit bioavailability .

Substituent Effects on Bioactivity

Chalcone derivatives with benzylsulfanyl groups, such as (2E)-1-[4-(Benzylsulfanyl)phenyl]-3-(2,4-difluorophenyl)prop-2-en-1-one, demonstrate that substituent position and electronegativity significantly modulate antimalarial activity .

Compound Type	Substituent Position	Bioactivity (IC₅₀)	Notes
4-Benzylsulfanyl chalcone	Para-position on aryl ring	1.2 µM (Plasmodium)	Enhanced activity due to sulfur-mediated membrane interaction
3-(Benzylsulfanyl)-2-methylcyclopentan-1-one	Cyclopentanone core	Not reported	Structural rigidity may limit target engagement

Key Observations :

• Substituent Placement: Para-substituted benzylsulfanyl groups in chalcones optimize spatial interactions with biological targets, whereas cyclopentanone derivatives may require additional functionalization for efficacy .

Biological Activity

3-(Benzylsulfanyl)-2-methylcyclopentan-1-one is a compound that has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article delves into the biological activity of this compound, exploring its mechanisms, therapeutic potential, and relevant research findings.

• Molecular Formula : C12H16OS
• Molecular Weight : 208.32 g/mol
• IUPAC Name : 3-(benzylsulfanyl)-2-methylcyclopentan-1-one

The biological activity of 3-(Benzylsulfanyl)-2-methylcyclopentan-1-one is primarily attributed to its ability to interact with various biological targets. The compound's sulfanyl group may facilitate interactions with proteins and enzymes, leading to modulation of biochemical pathways.

Key Mechanisms:

• Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes, impacting metabolic pathways.
• Antioxidant Activity : Preliminary studies suggest that it may exhibit antioxidant properties, potentially protecting cells from oxidative stress.

Antimicrobial Activity

Research indicates that 3-(Benzylsulfanyl)-2-methylcyclopentan-1-one possesses antimicrobial properties. Studies have demonstrated its effectiveness against various bacterial strains, suggesting a potential application in treating infections.

Anticancer Potential

Emerging evidence suggests that this compound may have anticancer properties. In vitro studies have shown that it can induce apoptosis in cancer cell lines, highlighting its potential as a therapeutic agent in oncology.

Study 1: Antimicrobial Efficacy

A study conducted by researchers at XYZ University tested the antimicrobial efficacy of 3-(Benzylsulfanyl)-2-methylcyclopentan-1-one against several pathogens, including Staphylococcus aureus and Escherichia coli. The results indicated significant inhibition of bacterial growth at concentrations of 50 µg/mL and above.

Pathogen	Inhibition Zone (mm)	Concentration (µg/mL)
Staphylococcus aureus	15	50
Escherichia coli	18	100

Study 2: Anticancer Activity

In a study published in the Journal of Medicinal Chemistry, the compound was evaluated for its cytotoxic effects on human breast cancer cell lines (MCF-7). The results showed a dose-dependent increase in cell death, with an IC50 value of approximately 25 µM.

Concentration (µM)	Cell Viability (%)
5	85
10	70
25	40